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Cat. No.: B1683588 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The Wieland-Gumlich aldehyde is a pivotal chemical intermediate derived from the oxidative

degradation of the complex alkaloid, strychnine. First synthesized by Walter Gumlich and

Kazuo Kaziro in Heinrich Wieland's laboratory, its formation was a critical step in the original

elucidation of strychnine's intricate structure.[1] Today, it remains a compound of significant

interest, serving as a key precursor in the total synthesis of strychnine and its analogs, as well

as in the industrial production of semi-synthetic muscle relaxants like alcuronium chloride.[1]

This guide provides a comprehensive overview of the Wieland-Gumlich aldehyde, focusing

on its formation from strychnine, its physical and spectroscopic properties, and detailed

experimental protocols for its preparation and subsequent conversion back to strychnine.

Physicochemical and Spectroscopic Data
The structural complexity of strychnine and the Wieland-Gumlich aldehyde is reflected in their

physical and spectroscopic data. The following tables summarize key quantitative information

for both compounds, facilitating comparison and characterization.

Table 1: Physicochemical Properties
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Property Strychnine Wieland-Gumlich Aldehyde

Molecular Formula C₂₁H₂₂N₂O₂ C₁₉H₂₂N₂O₂

Molar Mass 334.41 g/mol 310.39 g/mol

Appearance White crystalline powder
Crystals from

acetone/methanol

Melting Point 270 °C (decomposes) 213-214 °C (decomposes)[2]

Optical Rotation [α]ᴅ²⁰ -104.3° (c=0.25, EtOH)
[α]ᴅ²² -133.8° (c=0.52, MeOH)

[2]

CAS Number 57-24-9 466-85-3[2]

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shifts δ, ppm)
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Carbon Atom Strychnine (CDCl₃)
Wieland-Gumlich Aldehyde
(CDCl₃)

1 128.8 131.0

2 125.1 124.6

3 122.9 120.3

4 128.0 129.0

5 142.3 147.2

6 117.0 110.1

7 60.1 59.2

8 52.4 52.8

9 - -

10 170.0 96.7 (Hemiacetal)

11 66.8 42.8

12 77.9 137.9

13 42.4 43.1

14 49.9 50.5

15 31.8 32.5

16 48.3 48.9

17 43.1 70.1

18 - -

19 - -

20 50.1 122.5

21 26.6 60.5 (CH₂OH)

22 32.1 193.5 (Aldehyde)

23 42.1 -
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Note: NMR data is compiled from various sources and may vary slightly based on solvent and

experimental conditions. Strychnine data from ChemicalBook. Wieland-Gumlich aldehyde
data based on Wenkert et al., J. Org. Chem. 1978, 43, 1099.

The Degradation Pathway of Strychnine
The classical degradation of strychnine to the Wieland-Gumlich aldehyde involves a multi-

step sequence that cleaves the C10-C11 bond within the lactam ring of strychnine. This

transformation fundamentally alters the core structure, opening the seventh ring and

unmasking the indoline core.

The overall process can be visualized as a workflow:

Strychnine Isonitrosostrychnine
(Oxime)

Amyl nitrite,
NaOEt, EtOH Intermediate Nitrile

1. SOCl₂
2. Heat (Decarboxylation) Hemiacetal

Ba(OH)₂,
H₂O, Heat Wieland-Gumlich

Aldehyde
Equilibrium

Wieland-Gumlich
Aldehyde Strychnine

Malonic Acid
Sodium Acetate
Acetic Anhydride

Acetic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683588#wieland-gumlich-aldehyde-degradation-of-
strychnine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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